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Compound of Interest

Compound Name: Fluorinert FC-40

Cat. No.: B2550581

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing Fluorinert FC-40 as the
continuous oil phase in droplet-based microfluidics. This document outlines the key properties
of FC-40, detailed protocols for droplet generation, and specific applications in single-cell
analysis, digital droplet PCR (ddPCR), and high-throughput drug screening.

Introduction to Fluorinert FC-40 in Droplet
Microfluidics

Fluorinert FC-40 is a dense, inert, and biocompatible fluorinated oil, making it an excellent
choice for the continuous phase in water-in-oil droplet microfluidic systems.[1] Its high gas
permeability is advantageous for long-term cell culture within droplets, while its chemical
inertness prevents reactions with encapsulated biological or chemical entities.[2] The
immiscibility of FC-40 with aqueous solutions allows for the stable compartmentalization of
reactions in picoliter to nanoliter volume droplets. To prevent droplet coalescence and ensure
stability, especially during thermal cycling or long incubation periods, the use of a biocompatible
surfactant is crucial.[3]

Physicochemical Properties of Fluorinert FC-40

Understanding the physical properties of FC-40 is essential for designing and optimizing
microfluidic experiments. The following table summarizes its key characteristics.
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Property Value

Appearance Clear, colorless liquid
Density at 25°C 1.85 g/mL

Boiling Point 155 °C

Kinematic Viscosity at 25°C 1.8 cSt

Surface Tension

16 dynes/cm

Vapor Pressure at 25°C 432 Pa
Refractive Index 1.29
Chemical Family Perfluorocarbon

Core Protocol: Droplet Generation with FC-40

This protocol describes a general method for generating stable aqueous droplets in a

continuous phase of FC-40 using a standard microfluidic device with a flow-focusing or T-

junction geometry.

Materials

e Fluorinert FC-40

Syringe pumps

Syringes and tubing

Biocompatible Surfactant (e.g., Pico-Surf™, RAN Biotechnologies 008-FluoroSurfactant)
Aqueous Phase (e.g., cell culture medium, PCR master mix, drug solution)

Microfluidic device (PDMS or similar, with hydrophobic channel surfaces)

Experimental Workflow: Droplet Generation
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Pr'\eﬂ?)ii::ec(-)élllonCi?ﬁ € Prepare Aqueous Phase:
2% (w/w) surfactant (e.g., cells, reagents)

'

Setup Syringe Pumps:
Load syringes with oil
and aqueous phases

'

Connect tubing from
syringes to the
microfluidic device

'

Initiate Flow:
Oil: 300-600 pL/hr
Aqueous: 100 pL/hr

l

Droplet Generation:
Aqueous phase is sheared
into droplets

'

Collect Emulsion:
Droplets are collected
for downstream applications
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Droplet
l Single Cell I Capture Bead Gluorescent Probe)

Cell Secretes
Target Protein

Protein Binds to
Antibody on Bead
Fluorescent Probe

Binds to Captured Protein

'

Fluorescence Signal
on Bead is Detected
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for Fluorinert FC-40 in
Droplet Microfluidics]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2550581#how-to-use-fluorinert-fc-40-in-droplet-
microfluidics]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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